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Compound of Interest

Compound Name: Rhodium triiodide

Cat. No.: B070022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the hazards associated with rhodium triiodide
(RhI₃), along with detailed safety precautions and emergency procedures. The information is

intended to support safe handling and use of this compound in a laboratory setting.

Chemical and Physical Properties
Rhodium triiodide is a black crystalline solid that is generally insoluble in water.[1] It is

important to be aware of its hygroscopic nature, meaning it can absorb moisture from the air.[2]
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Property Value Reference

CAS Number 15492-38-3 [3]

Molecular Formula I₃Rh [2]

Molecular Weight 483.62 g/mol [2]

Appearance Black crystalline powder/solid [2][3]

Odor Odorless [2][3]

Melting Point No data available [3]

Boiling Point No data available [3]

Water Solubility Insoluble [1]

Stability

Hygroscopic; stable under

recommended storage

conditions.

[2]

Hazard Identification and Classification
Rhodium triiodide is not classified as a hazardous substance under the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200). However, it is considered to have potential for

long-lasting harmful effects to aquatic life.[3] Inhalation of dust may irritate the respiratory tract.

[1]

GHS Classification:
Aquatic Hazard (Long-term): Category 4 - May cause long lasting harmful effects to aquatic

life.[4]

Toxicological Information
Detailed toxicological studies on rhodium triiodide are limited. The available data suggests

low acute toxicity.
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Toxicity
Endpoint

Species Route Value Reference

LD50 Rat Oral >5000 mg/kg [1]

Skin

Corrosion/Irritatio

n

No data available Dermal Not classified

Serious Eye

Damage/Irritation
No data available Ocular Mild irritant [1]

Respiratory/Skin

Sensitization
No data available Not classified

Germ Cell

Mutagenicity
No data available Not classified

Carcinogenicity No data available Not classified

Reproductive

Toxicity
No data available Not classified

STOT-Single

Exposure
No data available Not classified

STOT-Repeated

Exposure
No data available Not classified

Aspiration

Hazard
No data available Not classified

Symptoms of Exposure:

Inhalation: Inhalation of dust may cause irritation to the respiratory tract.[1]

Eye Contact: May cause mild irritation.[1]

Skin Contact: May cause skin irritation.

Ingestion: The material is considered non-toxic on ingestion.[1]
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Experimental Protocols (General Methodologies)
Specific experimental protocols for toxicity testing of rhodium triiodide are not readily

available in the public domain. However, such studies would typically follow standardized

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

Acute Oral Toxicity (Based on OECD Guideline 401 -
Deleted)
The acute oral toxicity of a substance is typically determined by administering a single dose of

the substance to a group of experimental animals (usually rats) via gavage.[5] The animals are

then observed for a period of at least 14 days for signs of toxicity and mortality.[5][6] The LD50,

the dose estimated to be lethal to 50% of the test animals, is then calculated.[5] It is important

to note that OECD Guideline 401 has been deleted and replaced by alternative methods that

reduce the number of animals used.[7]

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.[3][8] A

single dose of the test substance is applied to a small area of the skin of an animal (typically a

rabbit) and covered with a patch for a specified period, usually 4 hours.[3][8][9] The skin is then

observed for signs of erythema (redness) and edema (swelling) at specific intervals over a

period of up to 14 days.[3][9]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test assesses the potential of a substance to cause eye irritation or damage.[10][11] A

single dose of the substance is applied into the conjunctival sac of one eye of an animal

(usually a rabbit), with the other eye serving as a control.[2][10][11] The eyes are then

examined for lesions of the cornea, iris, and conjunctiva at specific intervals.[10]

Ecotoxicological Information
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Rhodium triiodide is classified as potentially causing long-lasting harmful effects to aquatic

life.[4] This is primarily due to its low water solubility, which suggests it may persist in the

environment.[3]

Ecotoxicity
Endpoint

Species Value Reference

LC50 (Fish) Data not available

EC50 (Daphnia

magna)

100-1000 µg/L (for

Rhodium)
[12]

EC50 (Algae) Data not available

Environmental Fate
Persistence and Degradability: As an inorganic compound, methods for determining

biodegradability are not applicable. It is expected to persist in the environment.

Bioaccumulation: No data is available on the bioaccumulative potential of rhodium triiodide.

Mobility in Soil: Due to its low water solubility, rhodium triiodide is not likely to be mobile in

the environment and spillage is unlikely to penetrate the soil.[3]

Exposure Controls and Personal Protection
Occupational Exposure Limits

Regulatory Body Component Limit Value

ACGIH TLV
Rhodium, insoluble

compounds (as Rh)
TWA: 1 mg/m³

OSHA PEL
Rhodium, insoluble

compounds (as Rh)
TWA: 0.1 mg/m³

NIOSH REL
Rhodium, insoluble

compounds (as Rh)
TWA: 1 mg/m³

Engineering Controls
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Use in a well-ventilated area, preferably in a chemical fume hood, especially when handling

powders to minimize dust generation.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dust is generated and engineering controls are not sufficient, use a

NIOSH-approved particulate respirator.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Ensure adequate

ventilation.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store

under an inert atmosphere as it is hygroscopic. Keep away from incompatible materials such

as strong oxidizing agents.

First Aid Measures
Emergency Response Workflow
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Exposure Route Immediate Action

Medical Attention

Inhalation Move to Fresh Air

Skin Contact
Wash with Soap & Water

(min. 15 mins)

Eye Contact Rinse with Water
(min. 15 mins)

Ingestion Rinse Mouth with Water

Seek Medical Attention

If symptoms persist

If irritation occurs

If symptoms occur

Click to download full resolution via product page

Caption: First aid procedures for Rhodium Triiodide exposure.

Inhalation: Move the victim to fresh air. If symptoms such as coughing or difficulty breathing

occur, seek medical attention.

Skin Contact: Remove contaminated clothing. Wash the affected area immediately with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops

or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention if

symptoms occur.

Fire and Explosion Hazards
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Rhodium triiodide is not combustible. However, in the event of a fire, it may decompose and

produce toxic fumes.

Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Spill Response Workflowdot

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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